2-amino N-(2-mercaptoethyl) propionamide

• Molecular Formula: C5H12N2OS
• Molecular Weight: 148.23 g/mol
• IUPAC Name: 2-amino-N-(2-sulfanylethyl)propanamide
• InChI: InChI=1S/C5H12N2OS/c1-4(6)5(8)7-2-3-9/h4,9H,2-3,6H2,1H3,(H,7,8)
• InChI Key: JOBJECUSXZGIJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCS)N

Description

2-amino N-(2-mercaptoethyl) propionamide is a useful research compound. Its molecular formula is C5H12N2OS and its molecular weight is 148.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 22.1 g of the 2-aminoethyl thioalaninate dihydrochloride (0.1 mole), obtained above, in 50 cm3 of isopropanol, thre are slowly added, under an inert atmosphere, 20.4 cm3 (0.15) mole) of a 2.5% aqueous ammonia solution. The resulting solution is evaporated to dryness under reduced pressure. The residue is taken up in 100 cm3 of ethanol. The insoluble ammonium chloride is separated by filtration on fritted glass. The filtrate is evaporated to dryness and dried under a vacuum at 50° C. 17.5 g of 2-amino N-(2-mercaptoethyl) propionamide in the form of a white solid whose melting point is 141° C. are obtained.